Cas no 22736-78-3 (4-Azidocinnamaldehyde)

• Product Name: 4-Azidocinnamaldehyde
• CAS No: 22736-78-3
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 251065
• PubChem ID: 87559941
• Update Time: 2025-10-29

4-Azidocinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(4-azidophenyl)-
• 4-Azidocinnamaldehyde
• 3-(4-azidophenyl)prop-2-enal
• 3-(4-Azidophenyl)-2-propenal
• 3-(4-Azidophenyl)acrylaldehyde
• A0971
• DTXSID30659787
• MFGPIUGUWLAIGM-UHFFFAOYSA-N
• 22736-78-3
• SCHEMBL13895959
• p-azido-cinnamaldehyde
• D88362

• Inchi： 1S/C9H7N3O/c10-12-11-9-5-3-8(4-6-9)2-1-7-13/h1-7H
• InChI Key： MFGPIUGUWLAIGM-UHFFFAOYSA-N
• SMILES： O=CC=CC1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 173.05900
• Monoisotopic Mass: 173.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 70.0 to 75.0 deg-C
• PSA: 66.82000
• LogP: 2.29326
• Solubility: Not determined

4-Azidocinnamaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 4-Azidocinnamaldehyde

Comprehensive Guide to 4-Azidocinnamaldehyde (CAS No. 22736-78-3): Properties, Applications, and Research Insights

4-Azidocinnamaldehyde (CAS No. 22736-78-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in synthetic chemistry, material science, and biomedical research. This aromatic aldehyde, characterized by the presence of an azido group (-N₃) and a cinnamaldehyde backbone, serves as a critical building block for click chemistry reactions, polymer modifications, and bioconjugation strategies. Its molecular formula, C₉H₇N₃O, and distinct reactivity make it a valuable tool for researchers exploring photoaffinity labeling, bioorthogonal chemistry, and fluorescent probes.

The growing interest in 4-Azidocinnamaldehyde aligns with the surge in demand for highly functionalized aldehydes and azide-containing compounds in drug discovery and materials engineering. Users frequently search for terms like "4-Azidocinnamaldehyde synthesis," "CAS 22736-78-3 applications," and "azido-cinnamaldehyde derivatives," reflecting its relevance in cutting-edge scientific inquiries. This compound’s ability to participate in Staudinger ligation and Cu-free click reactions has positioned it as a cornerstone in biocompatible material design and targeted drug delivery systems.

From a structural perspective, 4-Azidocinnamaldehyde combines the electrophilic reactivity of the aldehyde group with the nucleophilic potential of the azido moiety, enabling diverse chemical transformations. Researchers leverage this duality to create cross-linked polymers, peptide conjugates, and surface-modified nanoparticles. Recent studies highlight its role in developing smart hydrogels for tissue engineering and responsive biosensors, addressing trending topics like sustainable biomaterials and precision medicine.

In the context of green chemistry, 4-Azidocinnamaldehyde has been explored as a reagent for solvent-free reactions and catalytic processes, aligning with global efforts to reduce hazardous waste. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput applications. Notably, the compound’s photolabile properties have been exploited in light-triggered drug release systems, a hot topic in nanomedicine research.

Safety and handling of CAS 22736-78-3 are frequently queried by users. While not classified as a hazardous substance under standard conditions, proper storage in anhydrous environments and protection from prolonged light exposure are recommended to maintain stability. The compound’s spectroscopic data (e.g., IR peaks at ~2100 cm^-1 for the azide stretch) and NMR profiles are well-documented, aiding in quality control and analytical validation.

Emerging applications of 4-Azidocinnamaldehyde include its integration into bioimaging probes for real-time cellular tracking and enzyme-activated therapeutics. These innovations respond to the rising demand for non-invasive diagnostics and theranostic platforms. Additionally, its derivatives show promise in antiviral research, particularly in modulating protein-protein interactions, a trending focus in infectious disease studies.

In summary, 4-Azidocinnamaldehyde (CAS No. 22736-78-3) exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its adaptability to modern synthetic challenges and alignment with industry trends ensure its continued prominence in scientific literature and industrial workflows. For researchers seeking reproducible protocols or scalable production methods, this compound remains a pivotal resource in advancing molecular innovation.